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Compound of Interest

Compound Name: Erinacine C

Cat. No.: B1249065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-supported comparison of the bioactive properties of

Erinacine C and Erinacine S, two prominent diterpenoids isolated from the mycelium of

Hericium erinaceus. As interest in these compounds for neurological and inflammatory

disorders grows, a clear understanding of their distinct and overlapping mechanisms is crucial

for advancing research and development efforts.

Data Presentation: Quantitative Bioactivity Comparison
The following table summarizes the key bioactive effects of Erinacine C and Erinacine S based

on available preclinical data.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1249065?utm_src=pdf-interest
https://www.benchchem.com/product/b1249065?utm_src=pdf-body
https://www.benchchem.com/product/b1249065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioactivity Erinacine C Erinacine S
Key Findings /
Quantitative Data

Neurotrophic Factor

Induction
Yes Indirectly

Erinacine C induces

the expression of

Nerve Growth Factor

(NGF) and Brain-

Derived Neurotrophic

Factor (BDNF) in

astrocytic and mixed-

glial cell models[1][2]

[3].

Neurite Outgrowth Yes (NGF-dependent)
Yes (Directly on

neurons)

Erinacine C enhances

neurite outgrowth in

PC12 cells in the

presence of NGF[4].

Erinacine S

significantly enhances

neurite outgrowth in

both central (CNS)

and peripheral

nervous system (PNS)

primary neurons, an

effect attributed to

neurosteroid

accumulation[2][5].
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Anti-Inflammatory

Activity
Yes Yes

Both compounds

reduce the abundance

of pro-inflammatory

cytokines such as IL-6

and TNF-α[1][4].

Erinacine C also

inhibits inducible nitric

oxide synthase (iNOS)

expression in LPS-

stimulated microglial

cells[4][6].

Antioxidant Pathway

Activation
Yes (Nrf2 Pathway) Not reported

Erinacine C activates

the Nrf2 pathway, a

primary regulator of

the antioxidant

response. This leads

to the upregulation of

antioxidant enzymes

like heme oxygenase-

1 (HO-1), superoxide

dismutase (SOD1),

and catalase[1][4][7]

[8].

Primary Mechanism of

Action

Down-regulation of

NF-κB and activation

of the Nrf2 antioxidant

pathway in glial

cells[4][6].

Induction of

neurosteroid

(pregnenolone and

progesterone)

accumulation in

neurons[1][5][9].
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Oligodendrocyte

Maturation
No effect reported[1]. Yes

Promotes the

production of myelin

basic protein and the

maturation of

cerebellar

oligodendrocytes in

neonatal rats[1].

Alzheimer's Disease

Models

Not explicitly studied

for this.
Yes

Attenuates amyloid-

beta (Aβ) plaque

burden in APP/PS1

transgenic mice[5][10]

[11].

Bioavailability Data not available. ~15.13%

The absolute

bioavailability of

Erinacine S after oral

administration in rats

was determined to be

15.13%[12][13].

Signaling Pathways and Mechanisms of Action
The distinct bioactivities of Erinacine C and Erinacine S are rooted in their differential

engagement with cellular signaling pathways.
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Cellular Stress (e.g., LPS)

Intracellular Signaling Cellular Response

LPS

NF-κB

Activates

Pro-inflammatory Cytokines
(TNF-α, IL-6, iNOS)

Promotes

Keap1 Nrf2
Inhibits Antioxidant Enzymes

(HO-1, SOD1)
Promotes

Erinacine C

Inhibits

Inhibits
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Neuron

Biosynthesis Pathways

Neurotrophic Effects

Erinacine S

Terpenoid Backbone
Biosynthesis

Upregulates

Steroid
Biosynthesis

Steroid Hormone
Biosynthesis

Neurosteroid Accumulation
(Pregnenolone, Progesterone)

Neurite Outgrowth Neurogenesis Prevention of
Neuronal Apoptosis
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General In Vitro Experimental Workflow

Preparation

Experiment

Analysis

1. Cell Culture
(e.g., BV2 microglia, primary neurons)

2. Cell Plating

3. Treatment
(Erinacine C/S or Vehicle)

4. Incubation
(Specified duration)

5. Harvest
(Supernatant, Cell Lysate, or Fixed Cells)

6. Bio-Assay
(e.g., ELISA, Western Blot, Microscopy)

7. Data Acquisition & Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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